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Compound of Interest

1-(Methylsulfonyl)piperidin-4-
Compound Name:
amine hydrochloride

cat. No.: B1369079

An In-depth Technical Guide to the Safe Handling of 1-(Methylsulfonyl)piperidin-4-amine
hydrochloride

This guide provides comprehensive safety and handling protocols for 1-
(Methylsulfonyl)piperidin-4-amine hydrochloride (CAS No: 651057-01-1). It is intended for
researchers, scientists, and drug development professionals who may handle this compound in
a laboratory setting. The information herein is synthesized from authoritative safety data sheets
and established laboratory safety principles to ensure a self-validating system of protocols
grounded in scientific integrity.

Compound Identification and Physicochemical
Properties

1-(Methylsulfonyl)piperidin-4-amine hydrochloride is a chemical intermediate often used in
organic synthesis and drug discovery.[1][2] Its structure, featuring a piperidine ring, a
methylsulfonyl group, and an amine hydrochloride salt, dictates its reactivity and safety
considerations.[2]

Table 1: Physicochemical and Identification Data
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Property Value Source(s)

1-(methylsulfonyl)piperidin-4-
IUPAC Name (_ Y y).p P [2]
amine;hydrochloride

CAS Number 651057-01-1 [11[21[3]14]
Molecular Formula CeH15CIN202S [21[31[4]
Molecular Weight 214.71 g/mol [2]
Appearance Solid [1]
Solubility Readily soluble in water [1]

Room temperature, in a dry,
Storage ) [1][5]
sealed container

Hazard Identification and Risk Assessment

This compound is classified as hazardous.[5][6] The primary risks are associated with its irritant
properties and potential harm upon exposure. The hydrochloride salt form can contribute to its
irritant nature, while the piperidine and amine functionalities necessitate careful handling to
avoid systemic exposure.

GHS Hazard Classification Summary:

o Acute Toxicity (Oral, Dermal, Inhalation): Category 4. Harmful if swallowed, in contact with
skin, or if inhaled.[5]

o Skin Corrosion/Irritation: Category 2. Causes skin irritation.[5][7][8][9]
e Serious Eye Damage/Eye Irritation: Category 2A. Causes serious eye irritation.[5][7][8][9]

o Specific Target Organ Toxicity (Single Exposure): Category 3. May cause respiratory
irritation.[5][8][9]

Causality of Hazards:
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Irritation: The amine hydrochloride nature of the molecule makes it mildly acidic, contributing
to its irritant effects on skin, eyes, and mucous membranes.[10] The piperidine moiety itself
can be corrosive.[11]

Respiratory Effects: As a fine solid, the compound can easily form dust.[5] Inhalation of this
dust can lead to irritation of the respiratory tract.[5][10]

Systemic Toxicity: While specific toxicological properties have not been fully investigated, the
potential for harm if swallowed, inhaled, or absorbed through the skin is recognized, a
common precaution for amine-containing research chemicals.[5][6]

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to safety, prioritizing engineering controls and supplemented by

appropriate PPE, is mandatory.

Engineering Controls

Ventilation: All handling of solid 1-(Methylsulfonyl)piperidin-4-amine hydrochloride should
be performed in a certified chemical fume hood to minimize inhalation exposure.[5][7][12]
This is particularly critical when weighing or transferring the powder, as these actions are
most likely to generate airborne dust.[13]

Safety Stations: An operational eyewash station and safety shower must be readily
accessible in the immediate vicinity of the handling area.[6][7]

Personal Protective Equipment (PPE)

The selection of PPE is critical to prevent dermal, ocular, and respiratory exposure.

Eye and Face Protection: Chemical safety goggles are required at a minimum.[8][12] Given
the risk of serious eye irritation, it is highly recommended to use a full face shield in addition
to goggles, especially during procedures with a higher risk of splashing or dust generation.[5]
[71[14]

Skin Protection:
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o Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn.[7][14] Gloves must be
inspected for integrity before each use and removed using the proper technique to avoid
contaminating the skin.[5][7] Contaminated gloves must be disposed of as hazardous
waste.[5]

o Lab Coat: A full-sleeved lab coat must be worn and kept fastened to protect against skin
contact.[12]

» Respiratory Protection: When engineering controls are not sufficient, a NIOSH-approved
respirator may be necessary.[8] However, for standard laboratory-scale operations, a
chemical fume hood is the preferred control.[12]

Workflow Diagram: PPE Donning and Doffing

The following diagram outlines the mandatory sequence for putting on and taking off PPE to
minimize cross-contamination.

Doffing Sequence (Taking Off)

(1. Gloves (ContaminatedD—P(Z. Goggles/Face Shield 3. Lab Coat 4. Wash Hands

Donning Sequence (Putting On)

1. Lab Coat 2. Goggles/Face Shield

Click to download full resolution via product page
Caption: PPE Donning and Doffing Sequence.

Safe Handling and Storage Protocols

Adherence to strict protocols during handling and storage is essential to maintain a safe
laboratory environment.
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Handling Protocol

o Preparation: Before handling, review this guide and the manufacturer's Safety Data Sheet
(SDS).[12] Ensure the fume hood is operational and the work area is clear of clutter.

o PPE: Don the appropriate PPE as outlined in Section 3.2.

» Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume
hood or a ventilated balance enclosure to contain dust.[13] Use a spatula for transfers and
avoid creating dust clouds.[5]

» Dissolution: When dissolving, add the solid to the solvent slowly. The compound is readily
soluble in water.[1]

o Post-Handling: After handling, decontaminate all surfaces and equipment.[13] Properly
dispose of contaminated consumables.

e Hygiene: Wash hands thoroughly with soap and water after removing gloves and before
leaving the laboratory.[5][7][8] Do not eat, drink, or smoke in the laboratory.[15]

Storage Protocol

o Conditions: Store the compound in a tightly closed container in a dry, well-ventilated area at
room temperature.[5][7][8]

e Incompatibilities: Keep away from strong oxidizing agents, acids, and bases.[6][16]

» Labeling: Ensure the container is clearly labeled with the chemical name and associated
hazards.

Emergency and First Aid Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures

e General Advice: Move the affected person out of the dangerous area. Show the Safety Data
Sheet to the attending physician.[5]
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 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult or stops, provide
artificial respiration and seek immediate medical attention.[5][8][17]

o Skin Contact: Immediately remove contaminated clothing.[8] Wash the affected area with
plenty of soap and water for at least 15 minutes.[5][7] Seek medical attention if irritation
OCcCurs or persists.[7]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally.[5][7][8] Remove contact lenses if present and
easy to do so.[5] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person.[5] Rinse the mouth with water and seek immediate medical attention.[5][8]

Spill Response Protocol

The response to a spill depends on its size and location.
e Minor Spill (in a fume hood):
o Alert others in the immediate area.

o Wearing appropriate PPE, gently cover the spill with an inert absorbent material (e.g.,
vermiculite, sand).

o Do not use dry brushing, which can create dust.[18]

o Carefully sweep or scoop the absorbed material into a suitable, labeled container for
hazardous waste disposal.[5][19]

o Decontaminate the spill area with soap and water.[20]
o Major Spill (outside a fume hood or >1 liter):
o Evacuate all personnel from the immediate area and close the doors.[20][21]

o Alert your supervisor and institutional safety office immediately.[19]
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o Prevent entry into the contaminated area.

o Allow only trained emergency response personnel to conduct the cleanup.[19]

Decision Tree: Chemical Spill Response

Is the spill contained
within a fume hood?

Minor Spill Protocol: Major Spill Protocol:
- Alert area personnel - Evacuate area
- Use spill kit - Notify Supervisor/EHS
- Decontaminate - Restrict access

Click to download full resolution via product page

Caption: Decision-making workflow for spill response.

Waste Disposal

All waste containing 1-(Methylsulfonyl)piperidin-4-amine hydrochloride, including
contaminated consumables and spill cleanup materials, must be disposed of as hazardous
chemical waste.[5] Place materials in a sealed, clearly labeled container. Follow all local, state,
and federal regulations for hazardous waste disposal. Do not allow the product to enter drains.

[5117]

Conclusion
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1-(Methylsulfonyl)piperidin-4-amine hydrochloride is a valuable research chemical that can
be handled safely by adhering to the protocols outlined in this guide. A thorough understanding
of its hazards, the consistent use of engineering controls and PPE, and preparedness for
emergencies are the cornerstones of a safe laboratory environment. Always prioritize safety
and consult your institution's environmental health and safety department for any specific
questions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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